Cas no 2229304-15-6 (5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine)

• Product Name: 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine
• CAS No: 2229304-15-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5965837
• PubChem ID: 165866243
• Update Time: 2025-06-08

5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine
• 2229304-15-6
• EN300-1761912
• 5-[(azetidin-3-yl)methyl]-2-methoxy-3-methylpyridine

• Inchi： 1S/C11H16N2O/c1-8-3-9(4-10-5-12-6-10)7-13-11(8)14-2/h3,7,10,12H,4-6H2,1-2H3
• InChI Key： FRJIXCMYBHWJNV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)CC1CNC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine

Professional Introduction to 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine (CAS No. 2229304-15-6)

5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine, chemically designated as CAS No. 2229304-15-6, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an azetidine ring and methoxy substituents, contribute to its unique chemical properties and make it a subject of considerable interest in medicinal chemistry.

The azetidine moiety in 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine introduces a cyclic amine structure, which is known to be pivotal in the design of bioactive molecules. This moiety has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The methoxy group at the 2-position and the methyl group at the 3-position further enhance the compound's complexity, enabling diverse interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine are being explored for their potential in treating a variety of diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The pyridine core of this compound is particularly noteworthy, as it has been identified as a key structural element in many pharmacologically active molecules.

One of the most compelling aspects of 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine is its versatility in drug design. The combination of the azetidine ring and methoxy substituents allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These factors are crucial in determining the compound's pharmacokinetic profile and overall therapeutic potential. Additionally, the presence of multiple chiral centers in this molecule offers opportunities for developing enantiomerically pure forms, which can lead to improved drug efficacy and safety.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine and biological targets. These studies have revealed that the compound can bind to various receptors and enzymes with high affinity, suggesting its potential as a lead compound for drug development. For instance, research has indicated that this molecule may interact with receptors involved in pain perception, inflammation, and neurotransmission, making it a promising candidate for treating conditions such as chronic pain syndromes and neurodegenerative diseases.

The synthesis of 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions using appropriate precursors under controlled conditions. Subsequent functionalization steps, such as methylation and methoxylation, further modify the structure to achieve the desired properties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

In conclusion, 5-(azetidin-3-yl)methyl-2-methoxy-3-methylpyridine (CAS No. 2229304-15-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.